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Compound of Interest

Compound Name: Glyoxalbis(2-hydroxyanil)

Cat. No.: B075053 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical waste is paramount for ensuring laboratory safety and environmental protection. This

guide provides essential information and step-by-step procedures for the safe disposal of

Glyoxalbis(2-hydroxyanil).

Hazard and Safety Information
Glyoxalbis(2-hydroxyanil) is a chemical that requires careful handling due to its potential

hazards. It is known to cause skin and serious eye irritation, and may also lead to respiratory

irritation[1][2]. Adherence to appropriate safety protocols is crucial when managing this

substance.

Hazard
Classification

GHS Pictogram Signal Word Hazard Statements

Skin Irritation

(Category 2)
! Warning

H315: Causes skin

irritation[2]

Eye Irritation

(Category 2)
! Warning

H319: Causes serious

eye irritation[2]

Specific target organ

toxicity — single

exposure (Category 3)

! Warning
H335: May cause

respiratory irritation[2]
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Personal Protective Equipment (PPE): Before handling Glyoxalbis(2-hydroxyanil), it is
imperative to be equipped with the following personal protective equipment:

Eye/Face Protection: Wear chemical safety goggles or a face shield.

Skin Protection: Use protective gloves and wear appropriate protective clothing to prevent

skin contact.

Respiratory Protection: In case of insufficient ventilation or dust formation, use a

NIOSH/MSHA approved respirator.

Disposal Protocol
The disposal of Glyoxalbis(2-hydroxyanil) must be conducted in accordance with local,

regional, and national regulations[1][3][4]. Chemical waste generators are responsible for

determining if a discarded chemical is classified as hazardous waste[1].

Step-by-Step Disposal Procedure:

Waste Characterization: Determine if the Glyoxalbis(2-hydroxyanil) waste is contaminated

with other substances. The nature of any contaminants will influence the disposal route.

Containerization:

For solid, unreacted Glyoxalbis(2-hydroxyanil), it should be collected in a designated,

properly labeled waste container for solid chemical waste.

If the chemical is in a solution, it should be collected in a labeled container for liquid

chemical waste. Be aware of any potential reactions with other substances in the waste

container.

Labeling: Clearly label the waste container with "Hazardous Waste" and the full chemical

name: "Glyoxalbis(2-hydroxyanil)". Include the date of accumulation and any other

information required by your institution's waste management program.

Storage: Store the waste container in a designated satellite accumulation area. Ensure the

container is kept closed and stored in a well-ventilated location, away from incompatible

materials such as strong oxidizing agents, strong acids, and strong bases[1][3].
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Disposal Request: Arrange for the pickup and disposal of the hazardous waste through your

institution's Environmental Health and Safety (EHS) department or a licensed chemical

waste disposal contractor.

In Case of a Spill:

In the event of an accidental spill, the area should be evacuated if necessary. For a small spill

of solid material, carefully sweep or shovel it into a suitable container for disposal, being careful

to avoid creating dust[1][4]. The cleanup area should then be decontaminated. For larger spills,

or if you are unsure how to proceed, contact your institution's EHS department immediately.

Disposal Workflow
The following diagram outlines the decision-making process for the proper disposal of

Glyoxalbis(2-hydroxyanil).
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Start: Need to Dispose of Glyoxalbis(2-hydroxyanil)

Waste Characterization

Solid Waste Protocol Liquid Waste Protocol

Final Disposal Steps

Identify Waste Stream

Is the waste solid or a solution?

Place in a labeled container for solid hazardous waste.

Solid

Place in a labeled container for liquid hazardous waste.

Solution

Store in a designated satellite accumulation area.

Arrange for disposal through EHS or a licensed contractor.

Disposal Complete

Click to download full resolution via product page

Caption: Logical workflow for the disposal of Glyoxalbis(2-hydroxyanil).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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